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Compound of Interest

Compound Name: Ethyl hydrogen carbonate

Cat. No.: B1194627

Important Notice: A comprehensive Safety Data Sheet (SDS) for Ethyl hydrogen carbonate
(CAS No. 13932-53-1) is not readily available in public databases. The information provided
below is based on general laboratory safety principles for handling chemicals with unknown
hazards. It is imperative to obtain a substance-specific SDS from your supplier before handling
Ethyl hydrogen carbonate.

Pre-Operational Checklist & Immediate Safety
Precautions

Before handling Ethyl hydrogen carbonate, ensure the following preparatory and safety
measures are in place. This checklist is designed to minimize risk in the absence of detailed
substance-specific data.

Engineering Controls:

o Ventilation: Always handle Ethyl hydrogen carbonate in a certified chemical fume hood to
minimize inhalation exposure.

o Eyewash and Safety Shower: Ensure immediate access to a functional and regularly tested
eyewash station and safety shower.

Personal Protective Equipment (PPE):
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e The following PPE recommendations are based on a cautious approach due to the lack of
specific hazard data. A substance-specific risk assessment should be conducted upon
receipt of the SDS.

[¢]

Eye and Face Protection: Wear chemical safety goggles and a face shield.

o Hand Protection: Use chemically resistant gloves. Given the unknown permeation
characteristics of Ethyl hydrogen carbonate, consider double-gloving with nitrile or
neoprene gloves. Consult glove manufacturer's compatibility charts for specific
recommendations if available.

o Skin and Body Protection: Wear a flame-resistant lab coat, long pants, and closed-toe
shoes.

o Respiratory Protection: If there is a risk of generating aerosols or dusts outside of a fume
hood, a respirator may be necessary. The type of respirator and cartridge should be
determined by a qualified safety professional based on a risk assessment.

Administrative Controls:

e Training: Ensure all personnel handling the substance are trained on general chemical
safety, emergency procedures, and the contents of this guidance document.

o Restricted Access: Limit access to the handling area to authorized personnel only.
» No Lone Work: Avoid working alone when handling this substance.

Quantitative Data

The available quantitative data for Ethyl hydrogen carbonate is limited. The following table
summarizes the basic information found. It is critical to obtain the full physicochemical and
toxicological data from the supplier's SDS.
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Property Value

CAS Number 13932-53-1
Molecular Formula C3H603
Molecular Weight 90.08 g/mol

Note: Critical safety data such as flash point, autoignition temperature, permissible exposure
limits, and toxicity values (e.g., LD50) are not available from the conducted searches and must
be obtained from the supplier's SDS.

Step-by-Step Handling and a Spill Response
Protocol

Standard Handling Procedure:

e Preparation: Don the required PPE as outlined in the PPE Selection Workflow diagram
below. Ensure the fume hood is functioning correctly.

o Dispensing: Carefully dispense the required amount of Ethyl hydrogen carbonate, avoiding
splashing or generation of dust/aerosols.

» Transporting: When moving the chemical within the laboratory, use a secondary container to
prevent spills.

e Post-Handling: Thoroughly wash hands and any exposed skin after handling. Clean the work

area.

Emergency Spill Response: In the event of a spill, follow these general procedures for a
chemical with unknown hazards.

e Evacuate: Immediately evacuate the spill area.
» Alert: Notify laboratory personnel and the institutional safety officer.

o Isolate: Secure the area to prevent entry.
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e Ventilate: Ensure the area is well-ventilated, if safe to do so.

e Cleanup (if trained):

[¢]

Only personnel trained in hazardous spill cleanup should address the spill.

[¢]

Wear appropriate PPE, including respiratory protection if necessary.

[e]

For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the
spill.

[e]

For solid spills, carefully sweep or scoop the material to avoid creating dust.

o

Place the absorbed or collected material into a sealed, labeled hazardous waste container.

o Decontaminate: Clean the spill area with an appropriate solvent (consult with a safety
professional), followed by soap and water.

Disposal Plan

Dispose of Ethyl hydrogen carbonate and any contaminated materials as hazardous waste.
Do not dispose of it down the drain or in general waste.

» Waste Collection: Collect all waste containing Ethyl hydrogen carbonate in a clearly
labeled, sealed, and compatible hazardous waste container.

o Labeling: Label the waste container with "Hazardous Waste," the name "Ethyl hydrogen
carbonate,” and any known hazard characteristics.

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

» Disposal: Arrange for pickup and disposal by the institution's environmental health and safety
department or a licensed hazardous waste disposal contractor.

PPE Selection Workflow
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The following diagram outlines the logical steps for selecting the appropriate Personal
Protective Equipment when handling Ethyl hydrogen carbonate, emphasizing a cautious
approach due to the absence of specific hazard data.
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Start: Handling
Ethyl Hydrogen Carbonate

Is a substance-specific
SDS available?

Assume High Hazard: Consult SDS Section 8:
Follow General Cautious Protocol Exposure Controls/Personal Protection

Wear Chemical Safety Goggles

AND a Eace Shield Follow SDS for Eye/Face Protection

Wear Chemically Resistant Gloves Follow SDS for Hand Protection
(Consider Double Gloving, e.g., Nitrile/Neoprene) (Glove Type and Thickness)

Wear Flame-Resistant Lab Coat,

Long Pants, and Closed-Toe Shoes Follow SDS for Body Protection

Work in a Fume Hood.
Assess need for respirator for Follow SDS for Respiratory Protection
aerosol/dust generation.

Proceed with Handling

Click to download full resolution via product page

Caption: PPE selection workflow for Ethyl hydrogen carbonate.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Ethyl Hydrogen Carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194627#personal-protective-equipment-for-
handling-ethyl-hydrogen-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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